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Compound of Interest

Compound Name: CDA-IN-2

Cat. No.: B11667268 Get Quote

Disclaimer: The identity of the compound "CDA-IN-2" could not be definitively established

through available resources. The following information pertains to 1,1-Cyclohexanediacetic acid

(CAS No. 4355-11-7), a compound sometimes referred to as "CDA." Researchers and

scientists must verify the identity of their specific compound and consult the corresponding

Safety Data Sheet (SDS) before handling.

This guide provides essential safety protocols, handling procedures, and disposal plans for 1,1-

Cyclohexanediacetic acid, designed for drug development professionals and laboratory

researchers.

I. Hazard Identification and Safety Summary
1,1-Cyclohexanediacetic acid is classified as a hazardous chemical. All personnel should be

thoroughly trained in its proper handling and be aware of the potential risks.

Signal Word: Warning[1]

Hazard Statements:

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]
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Precautionary Statements:

Prevention: Avoid breathing dust. Wash hands and any exposed skin thoroughly after

handling. Use only in a well-ventilated area. Wear protective gloves, clothing, eye, and face

protection.[2]

Response: If inhaled, remove the person to fresh air. If on skin, wash with plenty of soap and

water. If in eyes, rinse cautiously with water for several minutes. If irritation persists, get

medical advice/attention.[2]

Storage: Store in a well-ventilated place. Keep the container tightly closed.[3]

Disposal: Dispose of contents/container to an approved waste disposal plant.[2]

II. Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to ensure personal safety when handling 1,1-

Cyclohexanediacetic acid.

Protection Type Specification Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

EN 166 (EU) or NIOSH (US)

approved.[3][4]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Fire/flame resistant and

impervious clothing.

EU Directive 89/686/EEC and

EN 374.[3][4]

Respiratory Protection

A NIOSH-approved air-

purifying respirator with a

suitable filter cartridge for

dusts if ventilation is

inadequate.

NIOSH (US) or CEN (EU)

approved.[4]

III. Physical and Chemical Properties
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Property Value

Chemical Formula C₁₀H₁₆O₄[3]

Molecular Weight 200.23 g/mol [1]

Appearance White powder[1]

Melting Point 181-185 °C[1]

Solubility No data available

Flash Point Not applicable[1]

IV. Handling and Storage Procedures
Proper handling and storage are crucial to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Handling:

Handle only in a designated and well-ventilated area, preferably in a laboratory fume hood.

[3]

Avoid the formation of dust and aerosols.[4]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

Avoid contact with skin and eyes.[2]

Wash hands thoroughly after handling.[2]

Storage:

Store in a cool, dry, and well-ventilated place.[3][5]

Keep containers tightly closed when not in use.[3]

Store away from strong oxidizing agents.[2]
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V. First-Aid Measures
Immediate and appropriate first-aid is critical in the event of exposure.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[2][3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.[2][3]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][4]

VI. Spill and Disposal Plan
A clear and effective plan for spills and waste disposal is essential for laboratory safety and

environmental protection.

Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so.
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Absorb: For small spills, use an inert absorbent material. For larger spills, dike the area to

contain the material.

Collect: Carefully sweep up or vacuum the spilled material and place it into a suitable,

labeled container for disposal. Avoid generating dust.[3]

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Waste Disposal:

Dispose of all waste materials, including contaminated PPE and cleaning materials, in

accordance with local, state, and federal regulations.[4]

Contact a licensed professional waste disposal service to dispose of this material.[4]

Do not allow the chemical to enter drains or waterways.[3]

VII. Experimental Protocols and Biological Activity
Experimental Protocols:

While specific experimental protocols for "CDA-IN-2" are not available due to the ambiguity of

its identity, 1,1-Cyclohexanediacetic acid is known to be used in chemical synthesis. For

example, it is a key intermediate in the preparation of Gabapentin. The synthesis of its

monoamide derivative involves a reaction with ammonia.[6] A general procedure for such a

reaction would involve reacting 1,1-cyclohexanediacetic anhydride with aqueous ammonia,

followed by acidification to precipitate the monoamide product.[7]

Biological Activity:

The direct biological activity and signaling pathways of 1,1-Cyclohexanediacetic acid are not

well-documented in the available literature. However, derivatives of cyclohexanecarboxylic acid

have shown a range of biological activities, including anti-inflammatory and antimicrobial

properties.[8]

VIII. Visualized Workflow for Safe Handling
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The following diagram outlines the essential workflow for the safe handling of 1,1-

Cyclohexanediacetic acid in a laboratory setting.

Workflow for Safe Handling of 1,1-Cyclohexanediacetic Acid

Preparation

Handling

Cleanup & Disposal Emergency Response

Review SDS

Don Proper PPE

Prepare Ventilated Workspace

Weigh Compound in Fume Hood

Transfer to Reaction Vessel

Decontaminate Workspace

Post-Experiment

Follow Spill Protocol

If Spill Occurs

Administer First-Aid

If Exposure Occurs

Segregate Waste

Dispose via Licensed Service
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Click to download full resolution via product page

Caption: Safe handling workflow for 1,1-Cyclohexanediacetic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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